2-Ethoxyethanol

• CAS: 110-80-5
• Synonyms: 2-ethoxyethanol; Cellosolve; ethylcellosolve; ethylene glycol monoethyl ether; Oxitol
• Molecular Formula: C4H10O2; C4H10O2; CH3CH2OCH2CH2OH
• Molecular Weight: 90.12 g/mol
• SMILES: CCOCCO
• InChI: InChI=1S/C4H10O2/c1-2-6-4-3-5/h5H,2-4H2,1H3
• InChIKey: ZNQVEEAIQZEUHB-UHFFFAOYSA-N
• Solubility: greater than or equal to 100 mg/mL at 64 °F (NTP, 1992); Miscible with water; Very soluble in acetone, ethyl ether, ethanol; Miscible with hydrocarbons; Miscible in all proportions of acetone, benzene, carbon tetrachloride, ethyl ether, methanol, and water.; 1000 mg/mL; Solubility in water: miscible; Miscible

2-Ethoxyethanol (EGEE) is the selective solvent of choice for dissolving PMMA domains without attacking polystyrene, enabling nanoporous template fabrication in advanced lithography. Its intermediate vapor pressure (3.8 mmHg) bridges 2-methoxyethanol and 2-butoxyethanol for optimal drying and film formation. Miscible with water and organic solvents, it dissolves nitrocellulose, acetate fibers, and synthetic resins for lacquers, varnishes, and enamels. Effective in electronics cleaning for flux residues. Note: reproductive toxin; use with engineering controls; OSHA PEL 200 ppm. High purity ≥99%.

2-Ethoxyethanol (CAS 110-80-5): Physicochemical Properties, Regulatory Status, and Core Characteristics for Industrial Procurement

2-Ethoxyethanol (CAS 110-80-5), also known as ethylene glycol monoethyl ether (EGEE), is a clear, colorless glycol ether solvent with the molecular formula C4H10O2. It exhibits a boiling point of 135 °C, a vapor pressure of 3.8 mm Hg at 20 °C, and a density of 0.93 g/mL at 25 °C [1]. The compound is miscible with water, ethanol, ether, acetone, and liquid esters, and demonstrates broad solvency for various oils, resins, and waxes . Its regulatory exposure limits include an OSHA PEL of 200 ppm (740 mg/m³), a NIOSH REL of 0.5 ppm (1.8 mg/m³), and an ACGIH TLV of 5 ppm (18 mg/m³), all with a skin notation [2][3].

• [1] NIOSH. (2019). NIOSH Pocket Guide to Chemical Hazards: 2-Ethoxyethanol. Centers for Disease Control and Prevention. View Source
• [2] CDC. (2020). 2-Ethoxyethanol: Immediately Dangerous to Life or Health Concentrations (IDLH). NIOSH Publications. View Source
• [3] PMC. (2025). Table 1: Occupational Exposure Limits for Glycol Ethers. National Library of Medicine. View Source

Why 2-Ethoxyethanol Cannot Be Substituted by 2-Methoxyethanol or 2-Butoxyethanol: Metabolic Toxicity and Solvent Power Differentiate Glycol Ethers

2-Ethoxyethanol is not interchangeable with its closest homologs—2-methoxyethanol (ME) and 2-butoxyethanol (BE)—due to significant divergence in metabolic fate, toxicity profile, and solvency characteristics, all of which are governed by alkyl chain length. Direct comparative metabolism studies demonstrate that as the alkyl chain lengthens, the fraction of the dose excreted as the toxic alkoxyacetic acid metabolite decreases, with ethoxyacetic acid (EE metabolite) exhibiting an intermediate profile between methoxyacetic acid (ME) and butoxyacetic acid (BE) [1]. Furthermore, the reproductive and developmental toxicity of 2-ethoxyethanol is well-established, prompting stringent exposure limits that differ sharply from those for longer-chain alternatives [2]. Critically, 2-ethoxyethanol exhibits a unique solvency profile, acting as a good solvent for PMMA but a nonsolvent for polystyrene, a selective behavior that toluene or cyclohexane cannot replicate [3].

• [1] Medinsky, M. A., et al. (1990). Disposition of three glycol ethers administered in drinking water to male F344/N rats. Toxicology and Applied Pharmacology, 102(3), 443-455. DOI: 10.1016/0041-008x(90)90040-2. View Source
• [2] PMC. (2025). Table 1: Occupational Exposure Limits for Glycol Ethers. National Library of Medicine. View Source
• [3] González-Benito, J., & Koenig, J. L. (2003). Dissolution of Symmetric Diblock Copolymers with Neutral Solvents, a Selective Solvent, a Nonsolvent, and Mixtures of a Solvent and Nonsolvent Monitored by FT-IR Imaging. Macromolecules, 36(13), 4874-4884. View Source

Quantitative Differentiation Evidence for 2-Ethoxyethanol: Comparative Performance and Safety Data Against Closest Analogs

Comparative Metabolism and Excretion of Toxic Metabolites: 2-Ethoxyethanol vs. 2-Methoxyethanol and 2-Butoxyethanol

In a direct comparative study of glycol ether metabolism in male F344/N rats, 2-ethoxyethanol (EE) demonstrated an intermediate metabolic profile. Following oral administration, 25-40% of the EE dose was excreted as the primary toxic metabolite, ethoxyacetic acid, compared to 34% as methoxyacetic acid for 2-methoxyethanol (ME) and 50-60% as butoxyacetic acid for 2-butoxyethanol (BE) [1]. Additionally, EE exhibited 20% elimination as CO2, an intermediate value between ME (10-30%) and BE (8-10%) [1].

Evidence Dimension	Urinary excretion of alkoxyacetic acid metabolite
Target Compound Data	25-40% of dose as ethoxyacetic acid
Comparator Or Baseline	2-Methoxyethanol (ME): 34% as methoxyacetic acid; 2-Butoxyethanol (BE): 50-60% as butoxyacetic acid
Quantified Difference	EE produces a 15-26% lower fraction of toxic acid metabolite than BE, but a similar-to-higher fraction than ME.
Conditions	Male F344/N rats; 24-hr access to 180-2590 ppm in drinking water

Why This Matters

The formation of alkoxyacetic acid metabolites is directly linked to reproductive and hematological toxicity; a lower fraction indicates a potentially reduced toxic burden relative to BE, but not ME, which is crucial for risk assessment and product selection in occupational settings.

• [1] Medinsky, M. A., et al. (1990). Disposition of three glycol ethers administered in drinking water to male F344/N rats. Toxicology and Applied Pharmacology, 102(3), 443-455. DOI: 10.1016/0041-008x(90)90040-2. View Source

Regulatory Exposure Limits: Stringency of 2-Ethoxyethanol Relative to 2-Methoxyethanol and 2-Butoxyethanol

2-Ethoxyethanol is subject to significantly stricter regulatory exposure limits compared to longer-chain glycol ethers. The NIOSH Recommended Exposure Limit (REL) for 2-ethoxyethanol is 0.5 ppm (1.8 mg/m³) [1]. In contrast, 2-butoxyethanol has a NIOSH REL of 5 ppm (24 mg/m³) [2]. The OSHA PEL for 2-ethoxyethanol is 200 ppm (740 mg/m³), whereas 2-butoxyethanol is regulated at 50 ppm (240 mg/m³) [1][2]. The ACGIH TLV for 2-ethoxyethanol is 5 ppm (18 mg/m³) [3]. This discrepancy in regulatory thresholds reflects the higher intrinsic toxicity of 2-ethoxyethanol.

Evidence Dimension	NIOSH Recommended Exposure Limit (REL) TWA
Target Compound Data	0.5 ppm (1.8 mg/m³)
Comparator Or Baseline	2-Butoxyethanol: 5 ppm (24 mg/m³)
Quantified Difference	2-Ethoxyethanol REL is 10-fold lower (0.5 ppm vs. 5 ppm)
Conditions	Occupational exposure, time-weighted average (TWA)

Why This Matters

The 10-fold lower REL for 2-ethoxyethanol directly translates to more stringent engineering controls, personal protective equipment requirements, and monitoring costs. This is a critical procurement and safety management consideration when selecting a glycol ether for industrial processes.

• [1] CDC. (2020). 2-Ethoxyethanol: Immediately Dangerous to Life or Health Concentrations (IDLH). NIOSH Publications. View Source
• [2] CDC. (n.d.). NIOSH Pocket Guide to Chemical Hazards: 2-Butoxyethanol. Centers for Disease Control and Prevention. View Source
• [3] PMC. (2025). Table 1: Occupational Exposure Limits for Glycol Ethers. National Library of Medicine. View Source

Selective Solvent Power for Polymer Systems: PMMA vs. Polystyrene Differentiation

2-Ethoxyethanol exhibits a unique selectivity in polymer dissolution. It is a good solvent for poly(methyl methacrylate) (PMMA) but a nonsolvent for polystyrene (PS) [1]. This behavior contrasts sharply with common neutral solvents like toluene and benzene, which are good solvents for both PMMA and PS [1]. This selectivity allows 2-ethoxyethanol to be used in applications requiring the dissolution of one polymer component in a blend or block copolymer while leaving the other intact.

Evidence Dimension	Solvent quality for specific polymers
Target Compound Data	Good solvent for PMMA; nonsolvent for PS
Comparator Or Baseline	Toluene: good solvent for both PMMA and PS; Cyclohexane: nonsolvent for both (below 35°C)
Quantified Difference	Qualitative selectivity: 2-ethoxyethanol dissolves PMMA but not PS; toluene dissolves both; cyclohexane dissolves neither.
Conditions	Ambient temperature, block copolymer dissolution studies

Why This Matters

This selective solvency is a key differentiator for applications such as block copolymer lithography, specialized coatings, and selective extraction processes where other solvents cannot achieve the required material separation. It provides a functional advantage not available with less selective solvents.

• [1] González-Benito, J., & Koenig, J. L. (2003). Dissolution of Symmetric Diblock Copolymers with Neutral Solvents, a Selective Solvent, a Nonsolvent, and Mixtures of a Solvent and Nonsolvent Monitored by FT-IR Imaging. Macromolecules, 36(13), 4874-4884. View Source

Antimicrobial Efficacy: Comparative Biocidal Activity of 2-Ethoxyethanol Against 2-Propoxyethanol and 2-Butoxyethanol

In a study evaluating glycol monoalkyl ethers as jet fuel anti-icing additives, 2-ethoxyethanol, 2-propoxyethanol, and 2-butoxyethanol were found to be biocidal at progressively lower concentrations [1]. Specifically, 2-ethoxyethanol required a higher concentration to achieve biocidal activity compared to its longer-chain analogs, which were effective down to 1-2% for 2-butoxyethanol [1]. The enhanced activity of the longer-chain compounds was attributed to cytoplasmic membrane damage, correlating with surface tension measurements [1].

Evidence Dimension	Minimum biocidal concentration against fuel contaminants
Target Compound Data	Biocidal, but at higher concentrations than 2-butoxyethanol
Comparator Or Baseline	2-Butoxyethanol: biocidal at 1-2% aqueous concentration
Quantified Difference	2-Butoxyethanol is biocidal at ~1-2%, while 2-ethoxyethanol requires higher concentrations (specific % not provided, but trend is clearly established).
Conditions	Two-phase systems with jet fuel and aqueous media; assays with Cladosporium resinae, Gliomastix sp., Candida sp., Pseudomonas aeruginosa

Why This Matters

For applications requiring antimicrobial activity, such as anti-icing additives or preservation of water-contaminated fuels, 2-butoxyethanol would be a more potent choice. However, if a less aggressive biocide is desired, 2-ethoxyethanol may offer a more moderate profile.

• [1] Neihof, R. A., & Bailey, C. A. (1978). Biocidal Properties of Anti-Icing Additives for Aircraft Fuels. Applied and Environmental Microbiology, 35(4), 698-703. View Source

Vapor Pressure and Volatility: 2-Ethoxyethanol vs. 2-Methoxyethanol and 2-Butoxyethanol

The vapor pressure of 2-ethoxyethanol is 3.8 mm Hg at 20 °C . In comparison, 2-methoxyethanol has a vapor pressure of 6.2 mm Hg at 20 °C, and 2-butoxyethanol has a vapor pressure of 0.8 mm Hg at 20 °C [1]. 2-Ethoxyethanol exhibits an intermediate volatility, evaporating more slowly than 2-methoxyethanol but faster than 2-butoxyethanol.

Evidence Dimension	Vapor pressure at 20 °C
Target Compound Data	3.8 mm Hg
Comparator Or Baseline	2-Methoxyethanol: 6.2 mm Hg; 2-Butoxyethanol: 0.8 mm Hg
Quantified Difference	Vapor pressure is 1.6x lower than 2-methoxyethanol and 4.75x higher than 2-butoxyethanol.
Conditions	Standard atmospheric pressure, 20 °C

Why This Matters

The vapor pressure directly dictates evaporation rate, flash point, and airborne exposure potential. 2-Ethoxyethanol provides a balanced profile for applications where moderate volatility is needed—faster drying than butoxyethanol but slower emission than methoxyethanol—which is critical for coating application, drying time, and worker exposure management.

• [1] CDC. (n.d.). NIOSH Pocket Guide to Chemical Hazards: Glycol Ethers. Centers for Disease Control and Prevention. View Source

Relative Solubility for Organic Compounds: 2-Ethoxyethanol vs. 2-Methoxyethanol

Experimental solubility studies of citiolone in thirteen pure solvents at 298.15 K showed the following order of solubility: 2-methoxyethanol (2.098) > methanol (1.650) > 2-ethoxyethanol (1.507) [1]. Similarly, for N-hydroxy-5-norbornene-2,3-dicarboximide at 298.15 K, the solubility sequence was 2-methoxyethanol (0.1412) > methanol (0.1108) > 2-ethoxyethanol (0.1007) [2]. In both cases, 2-ethoxyethanol demonstrated slightly lower solvency for these compounds compared to 2-methoxyethanol.

Evidence Dimension	Solubility (10x1) of citiolone at 298.15 K
Target Compound Data	1.507
Comparator Or Baseline	2-Methoxyethanol: 2.098; Methanol: 1.650
Quantified Difference	2-Methoxyethanol exhibits 39% higher solubility for citiolone than 2-ethoxyethanol.
Conditions	298.15 K, pure solvent systems

Why This Matters

For processes involving the dissolution of specific organic compounds, 2-methoxyethanol may be a more efficient solvent. However, this must be weighed against its higher toxicity profile. 2-Ethoxyethanol offers a less potent but potentially safer alternative.

• [1] Zhang, J., et al. (2022). Solubility, molecular simulation, Hansen solubility parameter and thermodynamic properties of citiolone in thirteen organic pure solvents at different temperatures. The Journal of Chemical Thermodynamics, 165, 106643. View Source
• [2] Wang, L., et al. (n.d.). Thermodynamic modelling and Hansen solubility parameter of N-hydroxy-5-norbornene-2,3-dicarboximide in twelve pure solvents at various temperatures. View Source

Precision Applications of 2-Ethoxyethanol in Research and Industry: Where Its Specific Properties Are Required

Selective Dissolution of PMMA in Block Copolymer Lithography

2-Ethoxyethanol is used as a selective solvent to dissolve PMMA domains while leaving polystyrene domains intact in diblock copolymer films [1]. This selectivity is crucial for creating nanoporous templates and patterned surfaces in advanced lithographic processes. The ability to preferentially remove one polymer component without affecting the other is a defining feature that cannot be achieved with non-selective solvents like toluene.

Solvent for Nitrocellulose and Resin-Based Coatings with Controlled Evaporation

As a solvent for nitrocellulose, acetate fibers, and synthetic resins, 2-ethoxyethanol is used in the formulation of lacquers, varnishes, and enamels [2]. Its intermediate vapor pressure (3.8 mm Hg at 20°C) provides a balance between drying time and application properties, offering faster evaporation than 2-butoxyethanol but slower than 2-methoxyethanol, which is critical for achieving optimal film formation and leveling .

Intermediate in Chemical Synthesis and Laboratory Reagent

2-Ethoxyethanol serves as a key intermediate in the synthesis of other chemicals, including esters, and as a laboratory reagent for various applications [3]. Its miscibility with both polar and nonpolar solvents, combined with its moderate boiling point, makes it a versatile reaction medium for organic transformations where water miscibility is advantageous.

Cleaning and Degreasing Agent in Electronics Manufacturing

Due to its ability to dissolve a wide range of oils, greases, and resins, 2-ethoxyethanol is employed as a cleaning solvent in electronics and semiconductor manufacturing [4]. It is particularly effective in removing flux residues and other contaminants from circuit boards and precision components, where its moderate volatility helps prevent rapid drying and residue formation [5].

• [1] González-Benito, J., & Koenig, J. L. (2003). Dissolution of Symmetric Diblock Copolymers with Neutral Solvents, a Selective Solvent, a Nonsolvent, and Mixtures of a Solvent and Nonsolvent Monitored by FT-IR Imaging. Macromolecules, 36(13), 4874-4884. View Source
• [2] Knowde. (2025). Dynamic International Ethylene Glycol Monoethyl Ether (EE) Technical Data. View Source
• [3] RawSource. (n.d.). 2-Ethoxyethanol Reagent Applications. View Source
• [4] RawSource. (n.d.). 2-Ethoxyethanol Reagent Applications. View Source
• [5] NBINNO. (2026). Exploring the Utility of 2-Ethoxyethanol in Industrial Cleaning Solutions. View Source